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Compound of Interest

Compound Name: Propargyl-PEG1-acid

Cat. No.: B1679622 Get Quote

Essential Safety and Handling Guide for
Propargyl-PEG1-acid
This guide provides crucial safety, handling, and disposal protocols for Propargyl-PEG1-acid,

designed for researchers, scientists, and drug development professionals. Adherence to these

procedures is vital for ensuring a safe laboratory environment and regulatory compliance.

Hazard Identification
Propargyl-PEG1-acid is classified with the following hazards according to the Globally

Harmonized System (GHS)[1]:

Acute toxicity, oral (Category 4): Harmful if swallowed[1].

Skin corrosion/irritation (Category 2): Causes skin irritation[1].

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation[1].

Specific target organ toxicity, single exposure (Category 3): May cause respiratory

irritation[1].

Signal Word: Warning[1]

Pictograms:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1679622?utm_src=pdf-interest
https://www.benchchem.com/product/b1679622?utm_src=pdf-body
https://www.benchchem.com/product/b1679622?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exclamation Mark

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure when handling Propargyl-
PEG1-acid. The following table summarizes the required equipment.

Protection Type Specific Equipment Rationale and Best Practices

Eye/Face Protection
Chemical safety goggles with

side-shields or a face shield

Essential for protecting eyes

from splashes. Standard safety

glasses do not offer sufficient

protection[1][2][3].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

Inspect gloves for any signs of

damage before use. Dispose

of contaminated gloves

immediately and wash hands

thoroughly after removal[1][2]

[4][5].

Body Protection
Laboratory coat (flame-

resistant recommended)

A fully fastened lab coat

provides a barrier against

accidental spills and contact

with clothing[1][2][4].

Respiratory Protection
Use in a well-ventilated

chemical fume hood

To minimize the inhalation of

any potential vapors or

aerosols, all handling should

occur within a certified

chemical fume hood[1][2][4]. If

a fume hood is not available or

exposure limits may be

exceeded, a NIOSH-approved

respirator with an appropriate

cartridge is necessary[3][5].

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects[2][4].
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Operational Plan: Handling and Storage
Safe handling and storage are critical to maintaining chemical integrity and preventing

accidents.

3.1. Safe Handling Protocol

Preparation: Ensure an approved chemical fume hood is operational. Have an accessible

safety shower and eye wash station ready[1].

Workspace: Prepare a designated, clean, and uncluttered workspace within the fume hood.

Handling: Avoid all personal contact, including inhalation[4]. Prevent the formation of dust

and aerosols[1][3]. When transferring, do so carefully. Do not eat, drink, or smoke in the

handling area[1].

Post-Handling: After handling, decontaminate all work surfaces. Wash hands thoroughly with

soap and water[1][2][3]. Remove and properly dispose of contaminated PPE.

3.2. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place[3].

The recommended storage temperature is -20°C[6][7].

Store locked up and away from strong oxidizing agents[1][3].

Disposal Plan
Proper disposal of Propargyl-PEG1-acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Assessment

Contamination Check: Determine if the Propargyl-PEG1-acid waste is mixed with any

hazardous substances (e.g., flammable, corrosive, toxic chemicals)[8][9].

Classification:
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Non-Contaminated: If the waste is pure or mixed only with non-hazardous materials, it can

generally be treated as non-hazardous chemical waste[8][10].

Contaminated: If mixed with a hazardous substance, the entire mixture must be treated as

hazardous waste, following the disposal guidelines for the most hazardous component[8]

[9].

4.2. Step-by-Step Disposal Procedure

Containerization: Collect waste in a dedicated, chemically compatible, and sealable

container. Clearly label the container as "Propargyl-PEG1-acid waste" and include the date

of accumulation[2][8].

Segregation: Do not mix Propargyl-PEG1-acid waste with other waste streams unless

permitted by your institution's guidelines[2][8].

Institutional Protocol: Contact your institution's Environmental Health and Safety (EHS)

department for collection by a licensed chemical waste disposal contractor. This is the

primary and mandatory disposal route[8][10].

Prohibited Disposal: Do not dispose of Propargyl-PEG1-acid down the drain or in solid

waste trash[8][11].

Quantitative Data Summary
The following table summarizes key data for Propargyl-PEG1-acid.

Parameter Value Source

CAS Number 55683-37-9 [1][6][7]

Molecular Formula C₆H₈O₃ [6][7]

Molecular Weight 128.13 g/mol [7]

Purity ≥95% [7]

Form Liquid [7]

Storage Temperature -20°C [6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG20_alcohol_A_Guide_for_Laboratory_Professionals.pdf
https://www.youtube.com/watch?v=wJtsk5iV1PA
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG20_alcohol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_HO_PEG16_OH_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1679622?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG20_alcohol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1679622?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG20_alcohol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG20_alcohol_A_Guide_for_Laboratory_Professionals.pdf
https://www.youtube.com/watch?v=wJtsk5iV1PA
https://www.benchchem.com/product/b1679622?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG20_alcohol_A_Guide_for_Laboratory_Professionals.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b1679622?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-130504/Propargyl-PEG1-acid-SDS-MedChemExpress.pdf
https://broadpharm.com/product/bp-21981
https://www.sigmaaldrich.com/GB/en/product/aldrich/901567
https://broadpharm.com/product/bp-21981
https://www.sigmaaldrich.com/GB/en/product/aldrich/901567
https://www.sigmaaldrich.com/GB/en/product/aldrich/901567
https://www.sigmaaldrich.com/GB/en/product/aldrich/901567
https://www.sigmaaldrich.com/GB/en/product/aldrich/901567
https://broadpharm.com/product/bp-21981
https://www.sigmaaldrich.com/GB/en/product/aldrich/901567
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency First Aid Procedures
In case of exposure, follow these immediate first aid measures and seek prompt medical

attention.

If Inhaled: Remove the victim to fresh air. If breathing is difficult, provide respiratory

support[1].

If on Skin: Wash with plenty of soap and water. Remove contaminated clothing and wash it

before reuse[1].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and get immediate medical attention[1].

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician[1].

Workflow for Handling and Disposal of Propargyl-
PEG1-acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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